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Compound of Interest

Compound Name: Yadanzioside M

Cat. No.: B15590425

A scarcity of publicly available research currently limits a comprehensive understanding of the
antitumor properties of Yadanzioside M. While identified as a natural compound with purported
anti-cancer activity, detailed scientific literature elucidating its specific mechanisms of action,
quantitative efficacy, and associated experimental protocols is not readily accessible.

Yadanzioside M is recognized as a quassinoid, a class of bitter principles isolated from plants
of the Simaroubaceae family.[1] Notably, it is associated with Brucea javanica (L.) Merr., a plant
renowned in traditional medicine for its therapeutic properties, including anticancer effects.[2][3]
The fruits of Brucea javanica are known to contain a variety of quassinoids, many of which
have demonstrated significant cytotoxic and antitumor activities.[2][3]

Other related compounds from Brucea javanica, such as Brusatol and various other
Yadanziosides (e.g., A, E, F, |, K, and P), have been the subject of more extensive research.[1]
[4][5][6] Studies on these analogous compounds have revealed potent activities against various
cancer cell lines, often detailing their impact on cellular proliferation, apoptosis, and specific
signaling pathways.[3][4] For instance, Brusatol is known to be a specific inhibitor of the Nrf2
pathway, sensitizing cancer cells to chemotherapy.[4][7]

However, specific data pertaining to Yadanzioside M, including:

e Quantitative Data: Such as IC50 values against different cancer cell lines, in vivo tumor
growth inhibition percentages, or apoptosis rates.
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o Experimental Protocols: Detailed methodologies for cell viability assays, apoptosis detection,
western blotting for signaling pathway analysis, or in vivo animal models.

» Signaling Pathways: Elucidation of the molecular pathways modulated by Yadanzioside M
to exert its antitumor effects.

remains unpublished or within proprietary databases.

Due to the current lack of available scientific literature, a detailed technical guide with
structured data tables, experimental methodologies, and signaling pathway diagrams for
Yadanzioside M cannot be constructed at this time. Further research and publication of
findings are necessary to fully characterize the antitumor potential of this natural compound.
Researchers interested in this specific molecule may need to conduct primary research or seek
access to specialized chemical and pharmacological databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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